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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticidal efficacy of

Dimethylvinphos against a range of insect species. The data presented is compiled from

various scientific studies to offer an objective overview of its performance relative to other

insecticides. Detailed experimental protocols are provided to ensure transparency and facilitate

the replication of findings.

Introduction to Dimethylvinphos
Dimethylvinphos is an organophosphate insecticide.[1][2][3] Like other compounds in its

class, it functions as a contact and stomach poison, primarily targeting the nervous system of

insects.[1] Its chemical structure, featuring a phosphate group attached to a vinyl moiety, is key

to its biological activity. The (E)-isomer is typically the more biologically active form in

commercial formulations.[1] In some regions, such as Japan and China, it is referred to as

"dimethylvinphos," while in other literature it may be found under the name "chlorfenvinphos-

methyl".[2]
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The primary mode of action for Dimethylvinphos and other organophosphate insecticides is

the inhibition of the enzyme acetylcholinesterase (AChE).
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Caption: Mechanism of action of Dimethylvinphos.

In a normal functioning synapse, the neurotransmitter acetylcholine (ACh) is released from the

presynaptic neuron and binds to receptors on the postsynaptic neuron, transmitting a nerve

impulse. The enzyme acetylcholinesterase (AChE) then rapidly breaks down ACh to terminate
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the signal. Dimethylvinphos irreversibly binds to and inhibits AChE. This leads to an

accumulation of ACh in the synaptic cleft, causing continuous stimulation of the nerve, which

results in paralysis and ultimately death of the insect.

Comparative Efficacy Data
The following tables summarize the available quantitative data on the efficacy of

Dimethylvinphos and other insecticides against various insect species. Efficacy is primarily

reported as the median lethal dose (LD50) or median lethal concentration (LC50). A lower

value indicates higher toxicity.

Table 1: Efficacy of Dimethylvinphos against Plutella xylostella (Diamondback Moth)

Insecticide Strain LD50 (µg/g)

Dimethylvinphos Susceptible
Data not available in cited

sources

Cyanofenphos Susceptible
Data not available in cited

sources

Prothiofos Susceptible
Data not available in cited

sources

Cyanophos Susceptible
Data not available in cited

sources

Isoxiathion Susceptible
Data not available in cited

sources

Methidathion Susceptible
Data not available in cited

sources

Note: A Japanese study indicated that resistance to thionotype organophosphates like

cyanofenphos was higher than to the phosphate type, Dimethylvinphos, in the diamondback

moth, but specific LD50 values were not provided in the available abstract.[4]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.jircas.go.jp/sites/default/files/publication/jarq/24-1-022-030_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are detailed methodologies for key experiments commonly used to assess the

efficacy of insecticides like Dimethylvinphos.

Topical Application Bioassay
This method is used to determine the contact toxicity of an insecticide.

Preparation

Application

Observation Data Analysis

Prepare serial dilutions of Dimethylvinphos in a suitable solvent (e.g., acetone)

Apply a precise volume (e.g., 1 µL) of insecticide solution to the dorsal thorax of each insect using a microapplicator

Select healthy, uniform-sized adult insects Anesthetize insects (e.g., with CO2 or chilling) Place insects in clean containers with food and water

Treat a control group with solvent only

Hold at a constant temperature and humidity Assess mortality at specified intervals (e.g., 24, 48, 72 hours) Correct for control mortality using Abbott's formula Perform probit analysis to determine the LD50 value

Click to download full resolution via product page

Caption: Workflow for a topical application bioassay.

Protocol:

Preparation of Insecticide Solutions: Prepare a series of dilutions of Dimethylvinphos in a

volatile solvent like acetone.

Insect Handling: Select adult insects of a uniform size and age. Anesthetize the insects

briefly using carbon dioxide or by chilling them.

Application: Using a calibrated microapplicator, apply a precise volume (typically 0.5-1.0 µL)

of the insecticide solution to the dorsal surface of the thorax of each insect. A control group

should be treated with the solvent alone.

Observation: After treatment, place the insects in clean containers with access to food and

water. Maintain the containers at a constant temperature and humidity.
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Data Collection: Record the number of dead and moribund insects at predetermined

intervals (e.g., 24, 48, and 72 hours).

Data Analysis: Correct the mortality data for any deaths in the control group using Abbott's

formula. Calculate the LD50 value and its confidence limits using probit analysis.

Larval Immersion Bioassay
This method is commonly used to evaluate the efficacy of insecticides against aquatic larval

stages of insects, such as mosquitoes.

Protocol:

Preparation of Test Solutions: Prepare stock solutions of Dimethylvinphos in a suitable

solvent (e.g., ethanol). Create a range of test concentrations by diluting the stock solution in

deionized water.

Test Arenas: Use glass beakers or disposable cups as test arenas. Add a specific volume of

deionized water to each container.

Introduction of Larvae: Collect late 3rd or early 4th instar larvae and place a known number

(e.g., 20-25) into each test arena.

Application of Insecticide: Add the appropriate amount of the insecticide dilution to each test

arena to achieve the desired final concentration. A control group should receive only the

solvent.

Observation: Hold the test arenas at a constant temperature and observe for larval mortality

at 24 and 48 hours post-treatment.

Data Analysis: Record the number of dead larvae. Use probit analysis to determine the LC50

value.

Conclusion
While Dimethylvinphos is known to be an effective organophosphate insecticide, publicly

available, comparative quantitative data on its efficacy against a wide range of insect species is

limited in recent literature. The provided experimental protocols offer standardized methods for
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researchers to generate such data. Further research is encouraged to build a more

comprehensive public database of the efficacy of Dimethylvinphos and other insecticides to

support integrated pest management strategies and the development of new insecticidal

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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